Cas no 251097-66-2 (2-{(2-Chlorophenyl)sulfonylamino}-4-methylpentanoic Acid)
2-{(2-Chlorophenyl)sulfonylamino}-4-methylpentanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Chlorophenylsulfonamido)-4-methylpentanoic acid
- 2-{[(2-Chlorophenyl)sulfonyl]amino}-4-methylpentanoic acid
- 2-(2-chlorobenzenesulfonamido)-4-methylpentanoic acid
- Oprea1_466523
- 10G-523S
- 251097-66-2
- MFCD00173034
- DTXSID40377541
- CS-0333466
- AKOS016049376
- 2-{[(2-Chlorophenyl)sulfonyl]amino}-4-methylpentanoic acid (Bes(2-Cl)-DL-Leu-OH)
- 2-[(2-chlorophenyl)sulfonylamino]-4-methylpentanoic acid
- ((2-Chlorophenyl)sulfonyl)leucine
- AKOS002682392
- 2-(2-Chlorophenylsulfonamido)-4-methylpentanoicacid
- 2-([(2-CHLOROPHENYL)SULFONYL]AMINO)-4-METHYLPENTANOIC ACID
- 2-{(2-Chlorophenyl)sulfonylamino}-4-methylpentanoic Acid
-
- MDL: MFCD00173034
- Inchi: 1S/C12H16ClNO4S/c1-8(2)7-10(12(15)16)14-19(17,18)11-6-4-3-5-9(11)13/h3-6,8,10,14H,7H2,1-2H3,(H,15,16)
- InChI Key: ABPDKVAZYITZMY-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1S(NC(C(=O)O)CC(C)C)(=O)=O
Computed Properties
- Exact Mass: 305.0488569g/mol
- Monoisotopic Mass: 305.0488569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- Melting Point: 164-166°C
2-{(2-Chlorophenyl)sulfonylamino}-4-methylpentanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C026400-250mg |
2-{[(2-Chlorophenyl)sulfonyl]amino}-4-methylpentanoic Acid |
251097-66-2 | 250mg |
$ 220.00 | 2022-06-06 | ||
| TRC | C026400-500mg |
2-{[(2-Chlorophenyl)sulfonyl]amino}-4-methylpentanoic Acid |
251097-66-2 | 500mg |
$ 365.00 | 2022-06-06 | ||
| abcr | AB157490-500 mg |
2-{[(2-Chlorophenyl)sulfonyl]amino}-4-methylpentanoic acid (Bes(2-Cl)-DL-Leu-OH); . |
251097-66-2 | 500mg |
€215.40 | 2023-06-23 | ||
| abcr | AB157490-1 g |
2-{[(2-Chlorophenyl)sulfonyl]amino}-4-methylpentanoic acid (Bes(2-Cl)-DL-Leu-OH); . |
251097-66-2 | 1g |
€315.00 | 2023-06-23 | ||
| abcr | AB157490-5 g |
2-{[(2-Chlorophenyl)sulfonyl]amino}-4-methylpentanoic acid (Bes(2-Cl)-DL-Leu-OH); . |
251097-66-2 | 5g |
€859.90 | 2023-06-23 | ||
| abcr | AB157490-10 g |
2-{[(2-Chlorophenyl)sulfonyl]amino}-4-methylpentanoic acid (Bes(2-Cl)-DL-Leu-OH); . |
251097-66-2 | 10g |
€1403.30 | 2023-06-23 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1404136-1g |
((2-Chlorophenyl)sulfonyl)leucine |
251097-66-2 | 95+% | 1g |
¥1402 | 2023-04-14 | |
| abcr | AB157490-500mg |
2-{[(2-Chlorophenyl)sulfonyl]amino}-4-methylpentanoic acid (Bes(2-Cl)-DL-Leu-OH); . |
251097-66-2 | 500mg |
€215.40 | 2025-02-15 | ||
| abcr | AB157490-1g |
2-{[(2-Chlorophenyl)sulfonyl]amino}-4-methylpentanoic acid (Bes(2-Cl)-DL-Leu-OH); . |
251097-66-2 | 1g |
€315.00 | 2025-02-15 | ||
| abcr | AB157490-5g |
2-{[(2-Chlorophenyl)sulfonyl]amino}-4-methylpentanoic acid (Bes(2-Cl)-DL-Leu-OH); . |
251097-66-2 | 5g |
€859.90 | 2025-02-15 |
2-{(2-Chlorophenyl)sulfonylamino}-4-methylpentanoic Acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-{(2-Chlorophenyl)sulfonylamino}-4-methylpentanoic Acid
Comprehensive Overview of 2-{(2-Chlorophenyl)sulfonylamino}-4-methylpentanoic Acid (CAS No. 251097-66-2)
2-{(2-Chlorophenyl)sulfonylamino}-4-methylpentanoic Acid, with the CAS number 251097-66-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonylamino and carboxyl functional groups, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, which includes a 2-chlorophenyl moiety and a 4-methylpentanoic acid backbone, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for sulfonamide-based compounds like 2-{(2-Chlorophenyl)sulfonylamino}-4-methylpentanoic Acid has surged due to their potential applications in drug discovery. Researchers are particularly interested in its role as a building block for enzyme inhibitors and receptor modulators, which are critical in treating metabolic disorders and inflammatory diseases. The compound's CAS No. 251097-66-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.
The synthesis of 2-{(2-Chlorophenyl)sulfonylamino}-4-methylpentanoic Acid involves multi-step organic reactions, including sulfonylation and carboxylation processes. Its high purity and stability under controlled conditions make it suitable for high-throughput screening (HTS) in drug development. Additionally, its low toxicity profile has been highlighted in preclinical studies, aligning with the growing focus on sustainable chemistry and green synthesis methodologies.
From an industrial perspective, CAS 251097-66-2 is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals and pharmaceutical intermediates frequently list this compound in their catalogs, catering to the needs of biotech startups and research institutions. Its compatibility with automated synthesis platforms further enhances its appeal in modern lab settings.
Beyond its technical attributes, 2-{(2-Chlorophenyl)sulfonylamino}-4-methylpentanoic Acid is also a subject of interest in patent literature. Several patents describe its use in prodrug formulations and targeted drug delivery systems, underscoring its potential to address unmet medical needs. The compound's mechanistic versatility and structural adaptability make it a promising candidate for future innovations in personalized medicine.
In conclusion, 2-{(2-Chlorophenyl)sulfonylamino}-4-methylpentanoic Acid (CAS No. 251097-66-2) represents a convergence of synthetic chemistry, pharmacology, and industrial application. Its growing prominence in research and development highlights the compound's potential to contribute to advancements in healthcare and material science. As the scientific community continues to explore its capabilities, this compound is poised to remain a key player in the evolving landscape of bioactive molecules.
251097-66-2 (2-{(2-Chlorophenyl)sulfonylamino}-4-methylpentanoic Acid) Related Products
- 1009549-57-8(2-(3-chlorobenzenesulfonamido)-3-methylbutanoic acid)
- 68005-72-1(L-Valine, N-[(4-chlorophenyl)sulfonyl]-)
- 250714-80-8(2-{(4-Chlorophenyl)sulfonylamino}-3-methylbutanoic Acid)
- 918330-59-3(Butanoic acid, 2-[[(4-chlorophenyl)sulfonyl]amino]-, (2S)-)
- 102268-65-5(L-Glutamic acid, N-[(4-chlorophenyl)sulfonyl]-)
- 317804-45-8(L-Isoleucine, N-[(4-chlorophenyl)sulfonyl]-)
- 690646-00-5(1-(3-chlorobenzenesulfonamido)cyclohexane-1-carboxylic acid)
- 1008243-41-1(2-(2,5-dichlorobenzenesulfonamido)-4-(methylsulfanyl)butanoic acid)
- 68305-85-1(methyl 2-[(4-chlorophenyl)sulfonylamino]-4-methylpentanoate)
- 68305-77-1(N-(4-Chlorophenyl)Sulfonyl-L-Leucine)